2-[(3,4-Dimethoxybenzyl)amino]-1,1-diphenyl-1-ethanol

• IUPAC Name: 2-[(3,4-dimethoxyphenyl)methylamino]-1,1-diphenylethanol
• InChI: InChI=1S/C23H25NO3/c1-26-21-14-13-18(15-22(21)27-2)16-24-17-23(25,19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-15,24-25H,16-17H2,1-2H3
• InChI Key: ZMBWAOYIUDTICH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNCC(C2=CC=CC=C2)(C3=CC=CC=C3)O)OC
• Molecular Formula: C23H25NO3
• Molecular Weight: 363.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), a versatile and easily recyclable oxidant. DDQ is known to mediate hydride transfer reactions and shows three accessible oxidation states: quinone (oxidized), semiquinone (one-electron-reduced), and hydroquinone (two-electron-reduced).

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[(3,4-Dimethoxybenzyl)amino]-1,1-diphenyl-1-ethanol” are not explicitly provided in the search results.

Scientific Research Applications

• Protecting Group in Organic Synthesis : The 3,4-dimethoxybenzyl moiety has been utilized as a novel N-protecting group in the synthesis of certain organic compounds, showing its utility in organic synthesis processes (Grunder-Klotz & Ehrhardt, 1991).

• Chemical Synthesis and Binding Interactions : A derivative of this compound has been synthesized, and its binding interactions with human prostaglandin reductase were studied, providing insights into its potential inhibitory action (Nayak & Poojary, 2019).

• Crystal Structure Analysis : The influence of substituents on the crystal structure of β-amino alcohols related to this compound has been explored, contributing to the understanding of molecular structure in chemistry (Urtiaga et al., 1995).

• Electrochemistry : Research on derivatives of this compound has also been conducted in the field of electrochemistry, studying the interactions of these compounds with metal cations, which can have implications for understanding redox reactions and electrochemical processes (Caram et al., 1994).

• Oxidation Processes in Biological Systems : The oxidation of a similar compound, 3,4-dimethoxybenzyl alcohol, catalyzed by the ligninase of a wood-decaying fungus, has been studied. This research contributes to the understanding of enzymatic reactions and their potential applications in biotechnology (Tien et al., 1986).

Safety and Hazards

The safety and hazards associated with “2-[(3,4-Dimethoxybenzyl)amino]-1,1-diphenyl-1-ethanol” are not explicitly mentioned in the search results.

Future Directions

The future directions for the research and application of “2-[(3,4-Dimethoxybenzyl)amino]-1,1-diphenyl-1-ethanol” are not explicitly mentioned in the search results.